Cas no 906516-98-1 (Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate)

• Product Name: Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
• CAS No: 906516-98-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2108507
• Update Time: 2023-08-03

Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
• NSC239751
• Benzyl 2,2,5-trimethyl-1,3-dioxolane-4-carboxylate

• Inchi： 1S/C14H18O4/c1-10-12(18-14(2,3)17-10)13(15)16-9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3
• InChI Key： WMCJGFZBKNHHNV-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(=O)OCC2C=CC=CC=2)OC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 44.8